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Compound of Interest

Compound Name: 5-Methoxyoxindole
CAS No.: 7699-18-5
Cat. No.: B1300890
Get Quote
. J

An In-depth Exploration of the Synthesis, Properties, and Applications of a Key Synthetic
Intermediate

Core Molecular Attributes of 5-Methoxyoxindole

5-Methoxyoxindole, also known as 5-methoxy-1,3-dihydroindol-2-one, is a member of the
oxindole family of heterocyclic organic compounds. Its structure, featuring a methoxy group at
the 5-position of the oxindole core, imparts specific electronic properties and reactivity, making
it a valuable precursor in the synthesis of more complex molecules, particularly indole
derivatives and potential pharmaceutical agents.[1]

A summary of its fundamental physicochemical properties is presented below for quick
reference.
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Property Value Source(s)
CAS Number 7699-18-5 [2]
Molecular Formula CoHoNO:2 [2]
Molecular Weight 163.17 g/mol [3]

White to light gray or light
Appearance [1]
orange powder/crystal

Melting Point 112-115°C [4]

Poorly soluble in water; soluble
Solubility in alcohol and organic [4]

solvents.

Synthesis and Chemical Reactivity

The synthesis of 5-Methoxyoxindole is a critical aspect of its utility. Acommon laboratory and
industrial-scale preparation involves the oxidation of indole derivatives.[4] This transformation is
a fundamental reaction in organic chemistry, often employing oxidizing agents like hydrogen
peroxide or benzoyl peroxide to convert the indole nucleus into the corresponding oxindole.[4]
The presence of the methoxy group on the aromatic ring can influence the reaction conditions
and regioselectivity of further chemical modifications.

The oxindole scaffold of 5-Methoxyoxindole provides a versatile platform for a variety of
chemical transformations. Its reactivity is key to its role as a synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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